Cas no 504397-82-4 ((2S)-2-Hydroxy-3-epiquinic Acid)

• Product Name: (2S)-2-Hydroxy-3-epiquinic Acid
• CAS No: 504397-82-4
• MF: C₇H₁₂O₇
• MW: 208.165983200073
• CID: 5732864
• Update Time: 2025-06-15

(2S)-2-Hydroxy-3-epiquinic Acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Hydroxy-3-epiquinic Acid

• Inchi： 1S/C7H12O7/c8-2-1-7(14,6(12)13)5(11)4(10)3(2)9/h2-5,8-11,14H,1H2,(H,12,13)/t2-,3+,4-,5+,7-/m1/s1
• InChI Key： OLBQNCISLUABGO-LNHNIDQWSA-N
• SMILES： O[C@]1(C(O)=O)C[C@@H](O)[C@H](O)[C@@H](O)[C@@H]1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on (2S)-2-Hydroxy-3-epiquinic Acid

Exploring the Unique Properties and Applications of (2S)-2-Hydroxy-3-epiquinic Acid (CAS No. 504397-82-4)

In the realm of specialized organic compounds, (2S)-2-Hydroxy-3-epiquinic Acid (CAS No. 504397-82-4) stands out as a molecule of significant scientific interest. This stereospecific derivative of quinic acid has garnered attention due to its unique structural features and potential applications in pharmaceuticals, nutraceuticals, and biochemical research. As researchers increasingly focus on natural product derivatives and chiral building blocks, this compound presents intriguing possibilities for drug development and metabolic studies.

The compound's stereochemical configuration at the 2-position (S-configuration) and its epimeric relationship to conventional quinic acid derivatives make it particularly valuable for studying enzyme-substrate interactions and stereoselective synthesis. Recent studies in plant biochemistry have highlighted its potential role as an intermediate in specialized metabolic pathways, particularly in relation to shikimate pathway derivatives. This connection to fundamental biochemical processes makes 504397-82-4 relevant to current research on sustainable biosynthesis and green chemistry approaches.

From a pharmaceutical perspective, the hydroxy acid functionality of (2S)-2-Hydroxy-3-epiquinic Acid offers multiple sites for chemical modification, making it a versatile scaffold for medicinal chemistry applications. Researchers investigating bioactive natural products have shown growing interest in this compound's potential as a precursor for novel therapeutic agents. Its structural similarity to known pharmacophores in anti-inflammatory and neuroprotective compounds has prompted investigations into its possible biological activities.

The analytical characterization of CAS No. 504397-82-4 presents interesting challenges and opportunities for advanced spectroscopic techniques. Modern NMR methodologies, particularly those employing chiral resolution and 2D correlation spectroscopy, have proven essential for confirming its stereochemistry and purity. These analytical aspects are crucial for researchers working with high-purity reference standards in metabolic studies or quality control applications.

In the context of current scientific trends, (2S)-2-Hydroxy-3-epiquinic Acid intersects with several hot research topics including metabolomics, precision medicine, and natural product drug discovery. Its potential role in gut microbiome interactions and dietary polyphenol metabolism has attracted attention from nutrition scientists. Furthermore, its relevance to plant defense mechanisms makes it interesting for agricultural researchers developing sustainable crop protection strategies.

The synthesis and production of 504397-82-4 have evolved significantly, with modern approaches emphasizing stereoselective synthesis and biocatalytic methods. These advancements address the growing demand for chiral purity in pharmaceutical intermediates while aligning with green chemistry principles. The compound's stability profile and solubility characteristics make it suitable for various formulation studies, particularly in drug delivery systems research.

Quality control considerations for (2S)-2-Hydroxy-3-epiquinic Acid emphasize the importance of chiral HPLC methods and mass spectrometric analysis to ensure compound integrity. These analytical requirements reflect broader trends in pharmaceutical quality assurance and the increasing sophistication of reference material characterization. Researchers working with this compound frequently inquire about optimal storage conditions and handling protocols to maintain its stability.

Looking toward future applications, CAS No. 504397-82-4 shows promise in personalized medicine approaches, particularly in relation to metabolic profiling and biomarker discovery. Its structural features make it a candidate for molecular recognition studies and receptor binding investigations. The compound's potential role in neurochemistry and cognitive health formulations represents another area of emerging interest among researchers.

From a commercial perspective, the availability of (2S)-2-Hydroxy-3-epiquinic Acid as a research chemical meets the needs of academic and industrial laboratories engaged in innovative drug discovery. Suppliers emphasize its high purity grade and provide detailed spectroscopic data to support research applications. The compound's classification as a specialty chemical reflects its niche but growing importance in various scientific disciplines.

In conclusion, 504397-82-4 represents a fascinating example of how specialized chiral compounds can bridge multiple research domains. Its unique structural features, combined with potential applications in health sciences and biotechnology, ensure its continued relevance in scientific investigation. As analytical techniques advance and research into natural product chemistry expands, this compound will likely find new applications that leverage its distinctive molecular properties.